conglutins

• CAS No.: 1391-07-7
• Molecular Formula: C6H12O
• Synonyms: conglutins

Description

Historical Context and Discovery of Conglutins in Plant Species

The study of this compound dates back to the late 19th century with the pioneering work of chemists focused on plant proteins. The term "conglutin" was first used by H. Ritthausen in 1882 to describe a protein he isolated from lupin seeds. scispace.comufv.brsci-hub.ru Around the turn of the century, Thomas Burr Osborne, a prominent American biochemist, significantly advanced the understanding of seed proteins through his systematic classification based on their solubility. ct.govfree.frcftri.res.in Osborne's work helped to differentiate various seed globulins, although initially, the term "conglutin" was applied more broadly to globulin fractions from different legumes and even almonds. ct.govdss.go.th

Early research treated conglutin as a single substance. However, with the development of more sophisticated analytical techniques, it became evident that conglutin was a complex mixture of proteins. dss.go.th This led to the classification of this compound into four major families based on their sedimentation coefficients: α-, β-, γ-, and δ-conglutins. frontiersin.orgmdpi.commdpi.com This classification was a crucial step, enabling more detailed and accurate research into the specific functions and properties of each conglutin family.

Significance of this compound as Plant Seed Storage Proteins

This compound are the major seed storage proteins in lupins, where they serve as a vital reservoir of nitrogen, carbon, and sulfur. nih.govd-nb.info These stored nutrients are essential for the embryo during germination and the subsequent growth of the seedling. nih.govd-nb.info During germination, these proteins are systematically broken down into amino acids, which are then transported to the growing parts of the plant to synthesize new proteins and other essential compounds. nih.govd-nb.info

The accumulation of this compound occurs in protein bodies within the cotyledons during seed maturation. mdpi.com The synthesis and deposition of these proteins are tightly regulated processes. mdpi.com The different families of this compound have distinct roles and characteristics:

α-Conglutins , also known as legumin-like or 11S globulins, are the second most abundant conglutin family and are proteolytically degraded during germination, confirming their role as a classic storage protein. frontiersin.orgnih.govd-nb.info

β-Conglutins , or vicilin-like 7S globulins, are the most abundant protein family in narrow-leafed lupin seeds and are involved in multiple functions, including seedling growth and development. frontiersin.orgnih.gov

γ-Conglutins are present in smaller amounts and their stability during germination suggests they may have functions beyond simple storage. frontiersin.orgd-nb.info

δ-Conglutins are small, sulfur-rich proteins believed to primarily have a storage function but may also play a defensive role. frontiersin.orgnih.gov

Table 1: Overview of Conglutin Families in Lupin Seeds

Conglutin Family	Alternative Name	Globulin Class	Relative Abundance in NLL*	Primary Function
α-Conglutin	Legumin-like	11S	24% researchgate.net	Classical seed storage. nih.gov
β-Conglutin	Vicilin-like	7S	56% researchgate.net	Storage, seedling growth, defense. frontiersin.orgnih.gov
γ-Conglutin	-	Basic 7S	6% researchgate.net	Storage, potential signaling roles. frontiersin.orgd-nb.infonih.gov
δ-Conglutin	2S albumin	2S	15% researchgate.net	Storage, potential defense roles. frontiersin.orgnih.gov

*NLL: Narrow-Leafed Lupin

Overview of Conglutin Research Trajectories and Academic Relevance

Conglutin research has evolved significantly from its early focus on isolation and basic characterization. The advent of molecular biology allowed for the identification and sequencing of the genes encoding this compound, leading to a deeper understanding of their genetic regulation and evolutionary relationships. mdpi.comnih.gov Modern proteomics techniques, such as mass spectrometry, have enabled detailed quantitative and qualitative analysis of the various conglutin subfamilies across different lupin varieties. frontiersin.orgnih.gov

Current research trajectories for this compound are diverse and highlight their growing academic and commercial relevance:

Nutritional and Food Science: There is substantial interest in lupin seeds as a sustainable, high-protein food source for humans and animals. frontiersin.orgontosight.ai Research focuses on the amino acid profiles and functional properties (like solubility and emulsification) of different this compound for their application in food products. nih.govontosight.ai

Plant Science and Agriculture: Scientists are exploring the genetic diversity of this compound to breed lupin varieties with improved nutritional profiles and enhanced agronomic traits. frontiersin.orgnih.gov This includes developing genotypes with higher levels of desirable proteins. nih.gov

Biomedical and Nutraceutical Research: Certain this compound have been investigated for their potential health benefits. nih.govcsic.es For instance, γ-conglutin has been studied for its potential role in glucose metabolism. nih.govcambridge.org β-conglutins have also been noted for their multifunctional properties, including antioxidant and anti-inflammatory activities. nih.govcsic.esresearchgate.net This expanding area of research underscores the transition of this compound from being viewed merely as storage proteins to being recognized as potentially bioactive compounds.

The ongoing research into this compound is driven by the global demand for plant-based proteins and the potential for these proteins to be used in functional foods and nutraceuticals. nih.govresearchgate.net

Classification, Nomenclature, and Evolutionary Aspects of Conglutins

Major Conglutin Families and Subfamilies

Lupin seed storage proteins are primarily globulins, which are soluble in salt solutions, and are broadly categorized into four main families: α, β, γ, and δ-conglutins. researchgate.netnih.govd-nb.info This classification is based on their sedimentation coefficients, which reflect their size and shape. researchgate.net

α-Conglutins: These are legumin-like proteins belonging to the 11S globulin family. researchgate.netunimi.itfrontiersin.org

β-Conglutins: These are vicilin-like proteins and are classified as 7S globulins. researchgate.netunimi.itfrontiersin.org They are often the most abundant protein family in lupin seeds. researchgate.netnih.gov

γ-Conglutins: This is an unusual basic 7S globulin family. unimi.itnih.gov

δ-Conglutins: These are 2S albumins, which are rich in sulfur. frontiersin.orgnih.gov

Within these major families, further subfamilies have been identified. For instance, in narrow-leafed lupin (Lupinus angustifolius), researchers have identified three α-conglutin subfamilies, seven β-conglutin subfamilies, two γ-conglutin subfamilies, and four δ-conglutin subfamilies. frontiersin.orgnih.gov

Molecular Characteristics of Each Family

The different conglutin families exhibit distinct molecular structures and characteristics.

α-Conglutins: These are large, oligomeric proteins, typically hexamers. researchgate.net Each monomeric unit is composed of an acidic and a basic subunit linked by a disulfide bridge, which are derived from the cleavage of a precursor polypeptide. researchgate.net Some subunits of α-conglutin are glycosylated. researchgate.net

β-Conglutins: These are trimeric proteins where each monomer consists of several polypeptides that result from the hydrolysis of a common glycosylated precursor. unimi.it A key feature of β-conglutins is the absence of disulfide linkages. mdpi.com The molecular weight of the monomers typically ranges from 16 to 70 kDa. mdpi.com

γ-Conglutins: These are hexameric glycoproteins. researchgate.net Each monomer is composed of two different subunits with molecular weights of approximately 17 kDa and 29 kDa. frontiersin.org

δ-Conglutins: This family consists of small proteins composed of two chains, with molecular weights of around 4 kDa and 9 kDa, linked by disulfide bridges. mdpi.com They are known for being rich in sulfur-containing amino acids. frontiersin.orgnih.gov

Family	Globulin Type	Structure	Key Molecular Features	Subfamilies (in L. angustifolius)
α-Conglutin	11S (Legumin-like)	Hexameric	Composed of acidic and basic subunits linked by disulfide bridges; some glycosylation. researchgate.netresearchgate.net	3 frontiersin.orgnih.gov
β-Conglutin	7S (Vicilin-like)	Trimeric	Absence of disulfide linkages; extensive glycosylation; monomers are products of precursor hydrolysis. unimi.itmdpi.com	7 frontiersin.orgnih.gov
γ-Conglutin	Basic 7S	Hexameric	Glycoprotein with monomers of two different subunits. researchgate.netfrontiersin.org	2 frontiersin.orgnih.gov
δ-Conglutin	2S Albumin	Dimeric	Sulfur-rich; composed of two chains linked by disulfide bridges. frontiersin.orgnih.govmdpi.com	4 frontiersin.orgnih.gov

Nomenclature Conventions in Plant Science

In plant science, the naming of these proteins follows a hierarchical system. The general term "conglutin" is used for the globulin storage proteins of lupin. researchgate.net The Greek letters (α, β, γ, δ) denote the major families, a system established based on early protein isolation and characterization studies. researchgate.net As research has progressed and distinct genes within these families have been identified, numerical suffixes are often added to denote subfamilies (e.g., β1-conglutin, β2-conglutin). nih.gov In the context of allergens, specific conglutins are given official names, such as Lup an 1 for a β-conglutin from Lupinus angustifolius, following the nomenclature of the WHO/IUIS Allergen Nomenclature Subcommittee. mdpi.com

Gene Family Structures and Genomic Organization

The diversity of conglutin proteins arises from the expression of multigene families. unimi.it For instance, a study of the narrow-leafed lupin variety 'Tanjil' identified 16 distinct conglutin genes. nih.govd-nb.info In the yellow lupin (Lupinus luteus), 30 genes encoding conglutin proteins have been identified, a higher number compared to L. albus (19 genes) and L. angustifolius (20 genes). nih.gov This expansion of the conglutin gene family, particularly the delta 2 subfamily in L. luteus, is thought to contribute to its superior nutritional profile. nih.gov

Genomic studies have revealed that some conglutin genes are physically linked. For example, in the peanut (Arachis hypogaea), a close relative of lupin, the gene for Ara h 2.02 (a conglutin) is genetically linked to a copy of the ara h 6 gene in the B-genome, suggesting they may have arisen from tandem duplication of an ancestral gene. nih.gov The expression of these conglutin genes can vary significantly between different lupin species, even though expression levels are generally similar among varieties within the same species. d-nb.infomdpi.com This indicates a high degree of plasticity in conglutin expression during seed development across different lupin species. d-nb.info

Phylogenetic Relationships and Evolutionary Divergence

The study of the evolutionary relationships of conglutin genes provides insights into the diversification of legumes.

Divergence Patterns Among Conglutin Families Across Plant Species

Phylogenetic analyses suggest different evolutionary paths for the conglutin families. The α and γ-conglutin families appear to have diverged before the speciation of lupins, meaning the ancestral genes for these families existed before the different lupin species evolved. nih.govd-nb.info In contrast, the β and δ-conglutin families show evidence of divergence both before and after speciation. nih.govd-nb.info For β-conglutins, some appear to have diverged prior to lupin speciation, while others are more closely related within a particular species, indicating divergence after speciation. nih.govd-nb.info Similarly, the phylogenetic relationships among δ-conglutins are complex, with some, like DELTA4, appearing to have arisen before speciation, while others show more homology within their own species. nih.gov

When comparing conglutin-like proteins across different legume species such as soybean, pea, and peanut, it appears that gene duplication in the 7S globulin (β-conglutin) and 2S sulfur-rich albumin (δ-conglutin) families occurred after the speciation of these legumes. nih.govresearchgate.net Conversely, for the 11S globulin (α-conglutin) and basic 7S (γ-conglutin) families, some sequences seem to have diverged before the speciation events that separated these legume lineages. nih.govresearchgate.net

Conglutin Family	Divergence Pattern	Evidence
α-Conglutin	Diverged prior to lupin speciation. nih.govd-nb.info	Phylogenetic analysis shows distinct subgroups (ALPHA1, ALPHA2, ALPHA3) are present across different lupin varieties. nih.gov
β-Conglutin	Diverged both prior to and after lupin speciation. nih.govd-nb.info	Some members (e.g., BETA1, BETA2) appear to have diverged before speciation, while others are more closely related within a species. nih.gov
γ-Conglutin	Diverged prior to lupin speciation. nih.govd-nb.info	Phylogenetic analysis shows two distinct classes (GAMMA1 and GAMMA2) that are generally consistent across different lupin species. nih.gov
δ-Conglutin	More complex, with divergence both prior to and after speciation. nih.gov	DELTA4 appears to have arisen before speciation, while other δ-conglutins show more homology within their own species. nih.gov

Evolutionary Conservation and Variation of Conglutin Genes

While there is significant divergence, there is also evidence of evolutionary conservation among conglutin genes. For example, α-conglutin proteins show high homology with 11S globulins from other legume species. frontiersin.org Within the β-conglutin family in narrow-leafed lupin, the seven protein subfamilies share a relatively high amino acid sequence similarity of over 75.6%. frontiersin.org

However, considerable variation exists. The expression levels of different conglutin families can vary dramatically between lupin species. nih.gov For instance, L. luteus and L. cosentinii have high levels of δ-conglutin transcripts, whereas in L. albus, their expression is much lower. nih.gov Conversely, β-conglutins are the most abundant family in L. angustifolius, L. mutabilis, and L. albus, but are found at very low levels in L. cosentinii. nih.gov This variation in gene expression and the underlying genetic diversity highlight the ongoing evolution of these important seed storage proteins.

Genetic Organization and Transcriptional Regulation of Conglutin Genes

Identification and Characterization of Conglutin Gene Loci

Conglutin proteins are categorized into four main families: α, β, γ, and δ-conglutins. mdpi.comnih.gov These families are encoded by small gene families. For instance, in narrow-leafed lupin (Lupinus angustifolius), comprehensive transcriptome and genome analyses have identified 16 distinct conglutin genes. nih.govd-nb.info These are distributed among the four families, with specific numbers of genes identified for each: three for α-conglutins, seven for β-conglutins, two for γ-conglutins, and four for δ-conglutins. biorxiv.orgcsic.esnih.gov

In Lupinus albus (white lupin), at least nine conglutin genes have been identified through data available in gene banks. mdpi.comresearchgate.net Sequencing of cDNA libraries from yellow lupin (Lupinus luteus) has revealed the existence of five genes for β-conglutins and one for δ-conglutins. mdpi.comresearchgate.net The number of identified conglutin genes in L. angustifolius (57,807) is notably higher than in other legumes like Medicago truncatula (47,529) and Glycine max (46,430), which may be a reflection of its larger genome size. scienceopen.com

Phylogenetic analyses suggest that the α and γ conglutin gene families diverged before the speciation of lupins, while the β and δ conglutin gene families underwent divergence both before and after speciation. nih.govd-nb.info This evolutionary history contributes to the diversity observed in conglutin proteins across different lupin species.

Table 1: Identified Conglutin Gene Families and Members in Lupinus Species

Conglutin Family	Lupinus angustifolius (Narrow-leafed lupin)	Lupinus albus (White lupin)	Lupinus luteus (Yellow lupin)
α-conglutin	3 (ALPHA1-3) biorxiv.org	Identified mdpi.com	-
β-conglutin	7 (BETA1-7) biorxiv.orgfrontiersin.org	Identified mdpi.com	5 mdpi.com
γ-conglutin	2 (GAMMA1-2) biorxiv.org	Identified mdpi.com	-
δ-conglutin	4 (DELTA1-4) biorxiv.org	Identified mdpi.com	1 mdpi.com
Total Identified	16 nih.govd-nb.info	9 mdpi.com	6 mdpi.com

Transcriptional Dynamics During Plant Development

The expression of conglutin genes is tightly regulated, with distinct patterns observed both temporally and spatially throughout the life cycle of the plant, particularly during seed development.

Conglutin gene expression is predominantly localized to the developing seeds, with high levels of messenger RNA (mRNA) accumulating during the maturation phase. nih.govuniprot.org Studies in narrow-leafed lupin have shown that conglutin mRNA is almost exclusively detected in developing seeds. nih.gov This seed-specific expression is crucial for the accumulation of storage proteins that will nourish the embryo upon germination.

The temporal expression of conglutin genes follows a dynamic pattern. For example, in yellow lupin, the expression of genes encoding β-conglutins shows a slight increase at 20 days after anthesis (DAA), with a dramatic increase of nearly 1850-fold by 30 DAA. mdpi.com Similarly, the δ-conglutin gene in yellow lupin shows a more than 1000-fold increase in expression between 20 and 30 DAA. mdpi.com In narrow-leafed lupin, the transcript levels of all conglutin families increase significantly, by 103 to 106-fold, during seed development. nih.govresearchgate.net In peanut (Arachis hypogaea), conglutin expression is low in immature seeds and peaks between 40 and 75 days after pollination before decreasing. uniprot.org

Immunoblot analyses in narrow-leafed lupin confirm these findings at the protein level, showing high levels of conglutin proteins at the mature seed stage. nih.govd-nb.info The expression of γ-conglutin is specifically localized to the embryo tissues and a cell layer adjacent to the seed coat. nih.gov

Conglutin gene expression is highly tissue-specific, with expression being largely confined to the seeds and absent in other tissues like leaves, roots, and pegs. d-nb.infouniprot.org This specificity ensures that the synthesis of storage proteins is directed to the appropriate location.

Significant differences in conglutin expression patterns are also observed between different lupin species. nih.govd-nb.info For instance, L. luteus and L. cosentinii exhibit high levels of δ-conglutin transcripts, accounting for over 60% of total conglutin transcripts. In contrast, δ-conglutin expression is much lower in L. albus, making up only about 17% of the total. nih.gov

The β-conglutin family also shows marked variation. It is the most abundant family in L. angustifolius, L. mutabilis, and L. albus (over 35% of total conglutin transcripts), but its expression is extremely low in L. cosentinii (less than 2%). nih.govd-nb.info While α-conglutin expression is relatively consistent across species, γ-conglutin expression varies, with high levels in L. cosentinii and L. albus (around 30%) and low levels in other species (less than 5%). d-nb.info Even within the same species, different cultivars can show variations in the levels of specific conglutins. frontiersin.org

Table 2: Relative RNA Expression of Conglutin Families in Different Lupinus Species

Lupinus Species	α-conglutin (%)	β-conglutin (%)	γ-conglutin (%)	δ-conglutin (%)
L. angustifolius	~24	>35	<5	~15
L. albus	Similar to others	>35	~30	~17
L. luteus	Similar to others	-	<5	>60
L. cosentinii	Similar to others	<2	~30	>60
L. mutabilis	Similar to others	>35	<5	-

Data derived from Foley et al., 2015. nih.govd-nb.info

Regulatory Networks and Transcriptional Control Mechanisms

The precise expression of conglutin genes is orchestrated by a complex network of transcription factors and is influenced by plant hormones.

The synthesis of storage proteins during seed maturation is primarily controlled by the LAFL regulatory network. mdpi.cominrae.fr This network consists of the transcription factors LEAFY COTYLEDON1 (LEC1), ABSCISIC ACID INSENSITIVE3 (ABI3), FUSCA3 (FUS3), and LEAFY COTYLEDON2 (LEC2). mdpi.comcabidigitallibrary.orgfrontiersin.org These transcription factors are master regulators that control the gene expression programs essential for seed maturation and the accumulation of storage compounds like this compound. nih.gov

LEC1 , a member of the NF-YB protein family, is a key regulator of embryogenesis. mdpi.comresearchgate.net

ABI3 , FUS3 , and LEC2 belong to the B3 domain family of transcription factors, which bind to specific regulatory elements in the DNA. mdpi.comfrontiersin.org

These LAFL genes exhibit temporal expression patterns during seed development and interact with each other to fine-tune the regulation of their target genes. mdpi.comoup.com For example, LEC1 can activate the expression of ABI3, FUS3, and LEC2. frontiersin.org The promoters of all LAFL network genes contain Sph/RY motifs, which are binding sites for B3 transcription factors, indicating a high degree of cross-regulation within the network. oup.com The activity of the LAFL network ultimately leads to an increase in the expression of genes encoding storage proteins. mdpi.com

Phytohormones, particularly abscisic acid (ABA) and gibberellins (B7789140) (GA), play a crucial role in regulating seed development and, consequently, conglutin gene expression. mdpi.comcabidigitallibrary.org These two hormones often act antagonistically. mdpi.com

Abscisic Acid (ABA) generally promotes seed maturation and the accumulation of storage proteins. mdpi.com There is a positive correlation between the activity of the FUS3 transcription factor and ABA levels. mdpi.com The activation of LAFL genes is dependent on the presence of ABA, and the FUS3 protein appears to be stabilized by ABA. mdpi.com Exogenous application of ABA can affect the expression of LAFL network genes and, in turn, the expression of conglutin genes. cabidigitallibrary.org

Gibberellins (GA) , on the other hand, are often associated with inhibiting seed maturation processes. mdpi.com There is a negative correlation between FUS3 activity and GA levels. mdpi.com In Arabidopsis thaliana, the FUS3 protein decreases the transcriptional activity of gibberellin biosynthesis genes. mdpi.com In yellow lupin, the exogenous application of GA3 did not stimulate the expression of genes encoding this compound, despite its positive effect on the LlABI3 gene. mdpi.com The balance and crosstalk between ABA and GA are critical for the precise timing and level of conglutin gene expression during seed filling. mdpi.comfrontiersin.org

Promoter Analysis and Cis-Regulatory Elements

The regulation of gene transcription is largely dependent on the interaction between transcription factors and specific DNA sequences known as cis-regulatory elements (CREs), which are located in the promoter regions of genes. nih.govwikipedia.org Analysis of the promoter regions of conglutin genes has revealed several conserved CREs that are crucial for their expression.

Promoter deletion analysis, a technique used to identify essential regulatory regions, has been instrumental in understanding conglutin gene expression. For instance, studies on the conglutin gamma gene in Lupinus angustifolius demonstrated that a 1.8 kb promoter region was sufficient to drive strong, temporally regulated, and seed-specific expression of a reporter gene in transgenic plants. nih.gov However, a truncated 0.29 kb promoter fragment resulted in significantly reduced expression levels and a loss of embryo-specific expression, indicating that crucial regulatory elements are located within the larger fragment. nih.gov

Computational analysis of promoter sequences from various plant families, including Fabaceae, has identified several conserved cis-regulatory motifs in seed storage protein (SSP) genes. researchgate.net These motifs serve as binding sites for transcription factors that orchestrally regulate gene expression. In the Fabaceae family, to which lupin belongs, specific CREs such as the E2Fb motif have been identified, highlighting the complexity of the regulatory mechanisms. mdpi.com

A common feature in the promoters of many seed storage protein genes is the presence of a composite box containing GATA motifs and GCN4-like Motifs (GLMs). nih.gov These elements are recognized by transcription factors like the bZIP protein SPA (Storage Protein Activator), which plays a role in activating transcription. nih.gov While a common regulatory framework exists, each conglutin gene promoter also possesses additional, uniquely organized motifs. nih.gov For example, the promoters of highly expressed x-type high-molecular-weight glutenin subunit genes, which are analogous to some this compound, contain an extra box predicted to bind R2R3-MYB transcription factors. nih.gov

The spatial and temporal expression of conglutin genes is also influenced by phytohormones like abscisic acid (ABA) and gibberellins (GA). researchgate.netmdpi.com The promoters of these genes contain cis-elements that respond to these hormonal signals, allowing for fine-tuned regulation during seed development. For example, the LlABI3 transcription factor, which is positively controlled by LEC2 and FUS3, is a key activator of storage protein genes. mdpi.com

The table below summarizes key cis-regulatory elements and transcription factors involved in the regulation of conglutin and other seed storage protein genes.

Cis-Regulatory Element / Module	Transcription Factor Family/Protein	Function in Gene Regulation
E2Fb motif	E2F	Regulation in Fabaceae
GATA motifs	GATA factors	Part of a composite box for activation
GCN4-like Motifs (GLMs)	bZIP (e.g., SPA)	Binds Storage Protein Activator
R2R3-MYB binding box	R2R3-MYB factors	Associated with high expression levels
ABA-responsive elements	bZIP, AP2/ERF	Response to abscisic acid signaling

Post-Transcriptional Regulatory Mechanisms

Following transcription, the regulation of conglutin gene expression continues at the post-transcriptional level. This layer of control ensures that the transcribed RNA is appropriately processed, stabilized, and translated, adding another level of precision to the production of storage proteins. wikipedia.orgopenstax.org

One of the key post-transcriptional regulatory mechanisms is mediated by microRNAs (miRNAs). nih.govnih.gov miRNAs are small, non-coding RNA molecules, typically 21-25 nucleotides in length, that play a crucial role in gene silencing by binding to complementary sequences in target messenger RNAs (mRNAs). nih.govbyjus.com This binding can lead to the degradation of the mRNA or the repression of its translation into a protein. byjus.comtechnologynetworks.com

In plants, miRNAs are generally complementary to the coding regions of their target mRNAs, and the base pairing is often nearly perfect, leading to the cleavage of the mRNA. byjus.com The biogenesis of miRNAs involves processing from a primary transcript (pri-miRNA) in the nucleus, followed by further processing in the cytoplasm by an enzyme called Dicer to form a mature miRNA duplex. byjus.com One strand of this duplex is then incorporated into the RNA-Induced Silencing Complex (RISC), which guides the complex to its target mRNA. byjus.com

While specific miRNAs that directly target conglutin mRNAs are still an active area of research, the involvement of miRNAs in regulating seed development and storage protein synthesis is well-established. dntb.gov.ua For instance, proteomic analyses of lupin seeds have identified proteins involved in post-transcriptional regulation, including those related to miRNA pathways. dntb.gov.ua This suggests that miRNAs are part of the complex regulatory network controlling conglutin synthesis.

Another important aspect of post-transcriptional regulation is alternative splicing. openstax.org This process allows for the production of multiple protein variants from a single gene by selectively including or excluding certain exons from the final mRNA transcript. openstax.org While the extent of alternative splicing in conglutin genes is not fully elucidated, it represents a potential mechanism for generating diversity in conglutin protein isoforms.

The stability of the mRNA transcript is also a critical control point. RNA-binding proteins (RBPs) can bind to specific sequences in the 5' and 3' untranslated regions (UTRs) of mRNAs, influencing their stability, localization, and translation efficiency. wikipedia.orgnih.gov These RBPs are integral to the dynamic regulation of gene expression in response to developmental and environmental cues. nih.gov

Biosynthesis, Trafficking, and Post Translational Maturation of Conglutins

Biosynthesis Pathways of Conglutin Precursors

The biosynthesis of conglutins begins with the translation of their corresponding messenger RNAs (mRNAs) into precursor polypeptides. These initial protein chains are larger than the mature subunits and undergo several processing steps.

For instance, α-conglutin , an 11S legumin-like protein, is synthesized as a family of precursor polypeptides with molecular weights ranging from 68,000 to 88,000 Daltons (Da) when signal sequences are not cleaved. nih.gov When sequestered into the endoplasmic reticulum, their size is slightly reduced to a range of 64,000 to 85,000 Da. nih.gov Similarly, β-conglutin , a 7S vicilin-like protein, is initially synthesized as glycosylated precursor polypeptides. plos.orgnih.gov In Lupinus albus, this appears as a single precursor, while in other species like Lupinus luteus, three to four precursors have been observed. plos.orgnih.gov These precursors, with molecular weights between 66,000 and 72,000 Da for β-conglutin and 60,000 to 83,000 Da for α-conglutin, accumulate in the early stages of cotyledon development. nih.gov

The minor storage protein, γ-conglutin , is also synthesized as a single precursor polypeptide of approximately 45-51 kDa. nih.govunimi.itresearchgate.net Two genes have been identified that encode for γ-conglutin, although in Lupinus albus, only one is predominantly expressed during seed development. unimi.it

The synthesis of these precursors is a developmentally regulated process. For example, the precursors for both α- and β-conglutins are the primary forms found in juvenile cotyledon tissue. nih.gov As the seed matures, these precursors are then processed into their smaller, mature subunits. nih.gov

Protein Trafficking and Subcellular Localization

Following their synthesis on ribosomes, conglutin precursors are directed through the endomembrane system for folding, modification, and transport to their final destinations within the seed. This trafficking is essential for their function as storage proteins.

Deposition in Seed Protein Bodies and Storage Vacuoles

The primary sites for the accumulation of mature this compound are specialized organelles known as protein bodies (PBs) and protein storage vacuoles (PSVs) . nih.govfrontiersin.org These compartments protect the storage proteins from premature degradation by cytoplasmic proteases. nih.govcambridge.org

This compound are synthesized on the endoplasmic reticulum (ER) and are then transported, often via the Golgi apparatus, to be deposited into these storage organelles. frontiersin.org Studies have confirmed that α-, β-, γ-, and δ-conglutins are all located within the protein bodies of developing lupin seeds. researchgate.net The process of proteolytic cleavage of the α-conglutin precursor has been shown to occur within these protein bodies. researchgate.net

The trafficking of storage proteins to PSVs can occur through Golgi-dependent or Golgi-independent pathways. plos.org In the Golgi-dependent route, proteins move through the Golgi complex and are then delivered to PSVs in dense vesicles. plos.org In some cases, proteins can be transported directly from the ER to PSVs via precursor-accumulating (PAC) vesicles. plos.org The proper localization of these proteins is critical, and defects in trafficking can lead to their mislocalization and subsequent degradation. discoverx.com

Extracellular Localization and Secretion

While primarily considered storage proteins located within protein bodies, some this compound have been observed in extracellular spaces under specific conditions. For instance, γ-conglutin is found within the protein bodies of mature seeds, but during germination, it has also been detected in the extracellular spaces of the cotyledonary tissue. researchgate.netnih.gov By eight days after germination, as the protein bodies are depleted, γ-conglutin is predominantly found in these intercellular spaces. researchgate.net This suggests a potential role for γ-conglutin beyond simple storage, possibly in defense or signaling during germination. unimi.itnih.gov

Furthermore, studies on β-conglutins have shown that when fused with green fluorescent protein (GFP), they localize to the cell surface, including plasmodesmata, in Nicotiana benthamiana leaves. researchgate.netfrontiersin.org This localization at the cell periphery supports the hypothesis that these proteins may have a role in defending against pathogens. frontiersin.org

Post-Translational Modifications and Processing

After the initial synthesis of the precursor polypeptides, this compound undergo a series of post-translational modifications (PTMs). These modifications are critical for their final structure, stability, and function. The most significant PTMs include proteolytic cleavage and N-linked glycosylation.

Proteolytic Cleavage of Precursor Polypeptides

A key maturation step for this compound is the proteolytic cleavage of the large precursor polypeptides into smaller, mature subunits. researchgate.netnih.gov This process is highly specific and developmentally regulated.

For γ-conglutin , the precursor of about 45 kDa is cleaved into two subunits: an α-subunit of approximately 32 kDa and a β-subunit of about 17 kDa. nih.govunimi.itresearchgate.net This cleavage occurs between two serine residues (Ser295 and Ser296). researchgate.netnih.gov Interestingly, this proteolytic processing is often incomplete, resulting in a portion of the protein remaining in its uncut form. unimi.itresearchgate.netresearchgate.net The processing of the N-terminal signal peptide is also not always precise, with cleavage occurring at Tyr34, leading to a diversity of N-terminal sequences in the mature α-subunit. researchgate.netnih.gov

α-conglutin precursors (64-85 kDa) are cleaved into mature subunits with molecular weights of approximately 21-24 kDa and 42-62 kDa. nih.gov This cleavage is catalyzed by an enzyme that appears at a specific stage during the middle of cotyledon development. nih.gov In Lupinus albus, the cleavage of 72 and 67 kDa protomers gives rise to processed precursor polypeptides of 50–52 kDa or 37–44 kDa, which are linked by disulfide bonds to a β-polypeptide of 20–22 kDa. mdpi.com

For β-conglutin , the precursor polypeptides (66-72 kDa) are also processed into smaller fragments that are characteristic of the mature protein later in development. nih.gov During germination, β-conglutin undergoes further limited proteolysis, where many of its subunits are processed into a 20 kDa polypeptide called blad . nih.govnih.govresearchgate.net

Proteolytic Cleavage of Conglutin Precursors

Conglutin Type	Precursor Size (kDa)	Mature Subunit Sizes (kDa)	Cleavage Site Information
α-Conglutin	64-85	Acidic: 37-62 Basic: 20-24	Cleavage of protomers (e.g., 72 and 67 kDa) yields processed polypeptides linked to a ~20-22 kDa β-polypeptide. mdpi.com
β-Conglutin	66-72	Multiple smaller fragments	Precursors disappear later in development with concurrent appearance of mature fragments. nih.gov During germination, processed into a 20 kDa polypeptide (blad). nih.govnih.gov
γ-Conglutin	~45	α-subunit: ~32 β-subunit: ~17	Cleavage occurs between Ser295 and Ser296. researchgate.netnih.gov Processing is often incomplete. unimi.itresearchgate.net

N-Linked Glycosylation and Its Functional Implications

N-linked glycosylation, the attachment of an oligosaccharide to an asparagine residue, is another crucial post-translational modification for this compound. This modification can significantly impact protein folding, stability, trafficking, and biological activity. unimi.it

γ-Conglutin is a glycoprotein, with the N-linked oligosaccharide chain attached to the larger α-subunit. nih.gov While two potential N-glycosylation sites exist (Asn131 and Asn132), studies have confirmed that the glycan is attached to Asn131 in Lupinus albus and Asn98 in Lupinus angustifolius. nih.govfigshare.comacs.org The attached N-glycans are typically of the "complex-type" or "paucimannosidic-type" found in plants, which differ from their mammalian counterparts by the presence of core β(1,2)-xylose and α(1,3)-fucose residues and the absence of sialic acid. unimi.itnih.gov

The glycosylation of γ-conglutin is heterogeneous, with several different glycan structures being identified. unimi.itnih.gov This glycosylation is important for the proper folding and oligomerization of the protein. unimi.itresearchgate.netacs.org The removal of the N-linked oligosaccharide has been shown to affect the secondary structure and disturb the assembly of the hexameric form of the protein. researchgate.netfigshare.comacs.org Glycosylation may also play a role in protecting the protein from complete proteolytic degradation by masking cleavage sites. unimi.it

β-conglutin subunits are also synthesized as glycosylated precursor polypeptides. plos.orgnih.gov The degree and complexity of glycosylation can vary between different lupin species. researchgate.net

N-Linked Glycosylation of this compound

Conglutin Type	Glycosylation Status	Attachment Site	Functional Implications
γ-Conglutin	Glycosylated	Asn131 (L. albus) nih.gov Asn98 (L. angustifolius) figshare.comacs.org	Affects protein folding, stability, and oligomerization. unimi.itresearchgate.netacs.org May mask proteolytic cleavage sites. unimi.it
β-Conglutin	Glycosylated	Not specified	Precursors are glycosylated. plos.orgnih.gov

Disulfide Bond Formation and Oligomerization

The assembly of conglutin monomers into their final oligomeric structures is a critical post-translational event, stabilized by the formation of disulfide bonds. This process varies among the different conglutin families, contributing to their structural and functional diversity.

β-Conglutins: These proteins are typically trimers, with each monomer composed of several polypeptides that result from the hydrolysis of a common glycosylated precursor. unimi.it In Lupinus albus, β-conglutin has a molecular mass of approximately 190 kDa and is composed of three major polypeptides (53, 60, and 63 kDa) and one minor polypeptide (30 kDa). researchgate.net Unlike some other vicilin-like proteins, the β-conglutin sequence lacks the Cys-X-X-X-Cys motif that is repeated in other vicilins. plos.org

α-Conglutins: These legumin-like proteins are characterized by the presence of conserved CXnC patterns and two cupin_1 domains in their sequences. frontiersin.org

δ-Conglutins: These 2S sulfur-rich albumins are small proteins and their structural similarities to the plant cereal α-amylase/trypsin inhibitor family suggest a potential defense role in addition to storage. frontiersin.org

The oligomerization of this compound is a key determinant of their physicochemical properties and biological functions. The formation of stable oligomers through disulfide bonds and other non-covalent interactions is essential for their role as storage proteins, providing a dense package of amino acids for the germinating seed.

Phosphorylation Events and Their Regulatory Role

Phosphorylation is a significant post-translational modification that plays a regulatory role in the function and metabolism of this compound.

γ-Conglutins: Research has shown that γ-conglutin is internalized by HepG2 cells in an intact form and undergoes multiple phosphorylation events. nih.govosti.gov Mass spectrometry analysis of γ-conglutin-related spots from 2D-electrophoresis of cell lysates revealed the presence of phosphorylated amino acids. nih.govosti.gov This phosphorylation is believed to be linked to the insulin-mimetic activity of γ-conglutin. nih.govosti.govmdpi.com

β-Conglutins: The degradation of phaseolin (B10852554), the bean homolog of β-conglutin, during germination is dependent on phosphorylation. d-nb.inforesearchgate.net This suggests that phosphorylation is a key regulatory mechanism for the mobilization of these storage proteins. researchgate.net Temporal changes in the level of phosphorylation of phaseolin indicate its functional significance, with highly phosphorylated isoforms being targeted for degradation in germinating seeds. researchgate.net While direct evidence for β-conglutin phosphorylation in lupin is still emerging, the homology to phaseolin strongly suggests a similar regulatory mechanism. Studies on narrow-leafed lupin (NLL) β-conglutins suggest they may play a role in regulating mRNA expression and phosphorylation levels related to insulin (B600854) signaling. csic.es

The phosphorylation of this compound appears to be a crucial step in signaling their transport and mobilization during germination when the stored nutrients are required. researchgate.net It may also be involved in stabilizing or breaking down the quaternary structure of the protein. researchgate.net

Heterogeneity of Conglutin Polypeptides

Conglutin proteins exhibit a high degree of heterogeneity, which arises from both the expression of multigene families and extensive post-translational modifications. unimi.itd-nb.infonih.gov

A study of 46 genetically diverse narrow-leafed lupin (NLL) varieties identified a total of 244 conglutin peptides. frontiersin.orgnih.gov Of these, only about 35% were commonly identified across most varieties, while approximately 17% were found in only a few, highlighting significant diversity. frontiersin.orgnih.gov This heterogeneity is observed across all conglutin families.

α-Conglutins: The α-conglutin family consists of three subfamilies, with the α1 protein being more divergent in its amino acid sequence compared to the more closely related α2 and α3 proteins. frontiersin.orgnih.gov

β-Conglutins: The β-conglutin family is the most abundant in NLL seeds and displays considerable heterogeneity. frontiersin.orgnih.gov One-dimensional SDS-PAGE analysis of β-conglutin from Lupinus albus reveals 10 to 12 major subunit types with molecular masses from 15 to 72 kDa, along with numerous minor components. plos.org Two-dimensional electrophoresis further shows a near-continuum of polypeptides, indicating broad microheterogeneity. plos.org This diversity is also seen in other Lupinus species. plos.org

γ-Conglutins: While considered less heterogeneous than β-conglutins, γ-conglutin monomers are composed of two different subunits with molecular weights of 17 and 29 kDa. frontiersin.org

δ-Conglutins: This family includes four subfamilies of small, sulfur-rich albumin proteins. frontiersin.org

The majority of this polypeptide heterogeneity is thought to result from post-translational modifications of a limited number of precursor polypeptides rather than from a large number of different genes. d-nb.infonih.gov This is supported by the observation of a range of polypeptide sizes for each conglutin family in immunoblot analyses. d-nb.infonih.gov

The diversity in conglutin profiles across different lupin varieties can impact their nutritional and bioactive properties. nih.gov For example, some domesticated cultivars have lower levels of the allergenic β-conglutin subfamilies. frontiersin.orgnih.gov

Physiological and Developmental Roles of Conglutins in Plants

Primary Role as Carbon, Sulfur, and Nitrogen Storage Proteins in Seeds

The most well-established function of conglutins is their role as a repository of essential nutrients for the embryonic plant. nih.govresearchgate.netscispace.com They represent a significant portion of the total protein content in seeds, acting as a concentrated source of carbon, nitrogen, and sulfur. nih.gov These stored resources are indispensable for the early stages of plant life, providing the necessary building blocks and energy until the seedling can perform photosynthesis and absorb nutrients from the soil. The accumulation of these storage proteins occurs in specialized vacuoles within the seed's cells. frontiersin.orgnih.gov

Upon imbibition of water, the process of germination is initiated, triggering the mobilization of stored this compound. researchgate.netnih.govcsic.es This process involves the enzymatic breakdown of the large conglutin proteins into smaller, more readily usable forms, such as amino acids. nih.govnih.govcabidigitallibrary.org Research on narrow-leafed lupin (Lupinus angustifolius) has shown that different conglutin families, such as α, β, γ, and δ-conglutins, are mobilized in specific spatial and temporal patterns during germination and seedling development. nih.gov For instance, the degradation of β-conglutins, the most abundant storage proteins in narrow-leafed lupin, is a key event that supplies amino acids for the growing seedling. frontiersin.orgfrontiersin.org This controlled degradation ensures a steady supply of nutrients to the developing embryonic axis. cabidigitallibrary.orgscielo.br

The amino acids released from the breakdown of this compound serve two primary purposes: they are used as building blocks for the synthesis of new proteins essential for growth, and they can be catabolized to provide energy for the metabolic activities of the germinating seed and growing seedling. nih.govresearchgate.netscispace.com This energy supply is crucial during the heterotrophic phase of early plant life before the seedling becomes photosynthetically active. The efficient mobilization and utilization of these stored reserves are directly linked to seed vigor and successful seedling establishment. scielo.brresearchgate.net

Role in Plant Development and Morphogenesis

Beyond their nutritional role, this compound are implicated in the broader processes of plant development and morphogenesis. The controlled release of nutrients from conglutin breakdown influences cell division and differentiation in the growing seedling. nih.gov The interplay between storage protein mobilization and other metabolic processes, such as oxidative metabolism, is crucial for controlling cell morphogenesis during germination and seedling growth. researchgate.net The timely availability of amino acids and energy derived from this compound supports the development of essential plant structures like the radicle and cotyledons. nih.gov

Involvement in Plant Stress Responses and Adaptive Mechanisms

Emerging research suggests that this compound may also play a role in how plants respond to environmental stresses. While their primary function is storage, the degradation products of this compound could be involved in signaling pathways that help the plant adapt to adverse conditions. frontiersin.org The regulation of conglutin gene expression can be influenced by plant hormones like abscisic acid (ABA) and gibberellins (B7789140) (GA), which are key players in stress response pathways. nih.govmdpi.com This suggests a potential link between the regulation of storage protein accumulation and the plant's ability to cope with environmental challenges.

Contribution to Plant Defense Mechanisms

In addition to their nutritional and developmental roles, this compound have been shown to possess properties that contribute to the plant's defense against pathogens. frontiersin.orgfrontiersin.org This dual function highlights the efficiency of the plant's resource allocation, where a single class of proteins can serve multiple purposes.

Several studies have demonstrated the antifungal activity of specific conglutin proteins. frontiersin.orgnih.gov For example, β1- and β6-conglutins from narrow-leafed lupin have been shown to inhibit the growth of necrotrophic fungal pathogens both in vitro and in planta. frontiersin.orgnih.gov Transient expression of these this compound in Nicotiana benthamiana leaves resulted in suppressed growth of pathogens like Sclerotinia sclerotiorum and Phytophthora nicotianae. frontiersin.orgnih.gov This antifungal activity suggests that this compound can act as a protective barrier, particularly during the vulnerable stages of germination and early seedling growth. frontiersin.orgcabidigitallibrary.org The secretion of β-conglutins by germinating seeds may be a strategy to protect the young seedling from soil-borne pathogens. frontiersin.org

Regulation of Oxidative Homeostasis in Response to Pathogens

This compound, particularly certain isoforms of β-conglutin, play a significant role in the plant's defense mechanisms by modulating oxidative homeostasis during pathogen attacks. researchgate.net Plants often respond to pathogen invasion with a rapid, transient production of reactive oxygen species (ROS), known as the oxidative burst, which is a crucial part of the hypersensitive response to limit pathogen spread. However, successful necrotrophic pathogens can suppress this early oxidative burst to facilitate their colonization of the host tissue.

Research on narrow-leafed lupin (NLL) has demonstrated that specific β-conglutins can counteract this pathogen strategy. frontiersin.org Transient expression of β1- and β6-conglutins in Nicotiana benthamiana leaves prevented the suppression of the plant oxidative burst that is typically induced by necrotrophic pathogens like the fungus Sclerotinia sclerotiorum and the oomycete Phytophthora nicotianae. frontiersin.org This was evidenced by the increased levels of protein oxidation (a marker for the oxidative burst) in infected leaves expressing these this compound, which correlated with enhanced plant resistance and reduced pathogen-induced cell death. frontiersin.org

Functional Diversity and Multifunctionality of Conglutin Subtypes

The conglutin family of seed storage proteins is characterized by significant functional diversity, with different subtypes performing distinct and sometimes overlapping roles in plant physiology, development, and defense. frontiersin.orgnih.gov These proteins are broadly classified into four main families: α, β, γ, and δ this compound, each with unique structural characteristics and biological functions. nih.govscispace.com

α-Conglutins: Also known as legumin-like or 11S globulins, these are a major storage protein fraction. frontiersin.orgnih.gov Their primary role is to serve as a source of nitrogen, carbon, and sulphur for the developing seedling during germination, undergoing proteolytic degradation to release amino acids. nih.govscispace.com

β-Conglutins: These vicilin-like 7S globulins are often the most abundant conglutin family in lupin seeds. frontiersin.orgnih.gov They exhibit remarkable multifunctionality. Beyond their primary storage function supporting seedling growth and plant development, they are heavily involved in plant defense. frontiersin.org Several β-conglutin isoforms possess direct antifungal properties against necrotrophic pathogens. researchgate.netnih.gov For example, studies have identified NLL β1- and β6-conglutins as having strong in vitro inhibitory activity against a range of fungal pathogens. frontiersin.orgnih.gov

γ-Conglutins: This family of basic 7S globulins is typically the least abundant fraction. frontiersin.org Unlike classical storage proteins, γ-conglutins are not readily degraded during germination, suggesting a more specialized role. nih.gov They are noted for their potential role in defense, exhibiting structural similarities to glycoside hydrolase inhibitor proteins. pdbj.orgnih.gov They also possess lectin-like activity. nih.gov

δ-Conglutins: These are small, 2S sulfur-rich albumin proteins. frontiersin.org While they are considered to have a primary storage function, their structural similarity to the cereal α-amylase/trypsin inhibitor family suggests they may also play a defensive role in the seed. frontiersin.org

The diversity extends to the individual gene level within each family. In narrow-leafed lupin, seven functional β-conglutin genes (β1 to β7) have been identified. nih.gov These isoforms can have different expression levels and exhibit varied levels of bioactivity, such as the distinct antifungal potency of β1 and β6 isoforms compared to others. frontiersin.orgnih.gov This functional diversity allows the plant to deploy a wide range of responses using a single family of proteins, from providing essential nutrients for growth to defending against pathogenic threats. researchgate.net

Research Findings on Conglutin Functions

Molecular Mechanisms and Biological Interactions of Conglutins

Enzymatic and Inhibitory Activities of Conglutins

This compound exhibit a range of enzymatic and inhibitory activities, which point towards a more complex physiological role than simple nutrient storage.

γ-Conglutin shares high structural homology with xyloglucan-specific endo-β-1,4-glucanase inhibitor proteins (XEGIPs) and, to a lesser extent, with Triticum aestivum endoxylanase inhibitors (TAXI-I). researchgate.netmdpi.com Despite this structural similarity, it surprisingly lacks inhibitory activity against the typical fungal GH12 and GH11 enzymes that these inhibitors target. researchgate.netmdpi.com However, research has revealed that γ-conglutin from Lupinus albus can inhibit a GH2 β-mannosidase. mdpi.com The stoichiometry of this interaction is 1:1, with a calculated inhibition constant (Ki) of 1.55 μM. mdpi.com This inhibitory effect is notably enhanced by the presence of zinc ions. mdpi.comuniprot.org The uncleaved form of γ-conglutin has also been reported to show some inhibitory activity against GH11 xylanase. researchgate.netmdpi.com

Certain conglutin families display lectin-like activity, meaning they can bind to carbohydrates. The metabolism of β-conglutins, for instance, can lead to the release of lectins during germination. oup.comacs.org

γ-Conglutin itself has been shown to possess lectin-like activity, capable of binding to various N-glycosylated proteins and specifically to Sephadex G-75, a dextran-based matrix. nih.govresearchgate.netmdpi.com This binding activity is dependent on the presence of divalent cations, as it is abolished by the chelating agent EDTA. mdpi.com The activity can be restored to the acid-treated protein by the addition of manganese (Mn²⁺) and calcium (Ca²⁺) ions. mdpi.com This cation-dependent carbohydrate-binding capacity is a hallmark of many lectins and suggests a role for γ-conglutin in recognition and binding events within the seed.

The Gene Ontology (GO) database has assigned an "aspartic-type endopeptidase activity" term to γ-conglutins, suggesting a potential role in proteolysis. mdpi.comuniprot.orgresearchgate.net This classification implies that γ-conglutins might function as catalytic proteases. However, structural and functional studies have indicated that γ-conglutin has a less pronounced structural similarity to pepsin-like aspartic proteases and is, in fact, proteolytically dysfunctional. researchgate.netrcsb.org This discrepancy highlights the need for further research to clarify the potential enzymatic capabilities of this protein family.

The table below details the enzymatic and inhibitory activities associated with this compound.

Conglutin Family	Activity	Target/Substrate	Cofactors/Conditions
γ-Conglutin	Glycoside Hydrolase Inhibition	GH2 β-mannosidase	Enhanced by Zn²⁺
γ-Conglutin	Lectin-like Activity	N-glycosylated proteins, Dextran	Requires Mn²⁺ and Ca²⁺
β-Conglutin	Lectin Release	-	Released upon metabolism
γ-Conglutin	Aspartic-Type Endopeptidase	-	Debated/Dysfunctional

Interactions with Metal Ions and Other Biomolecules

The biological activity of this compound is modulated by their interactions with a variety of small molecules, including metal ions, flavonoids, and phospholipids.

γ-Conglutin, in particular, demonstrates a significant capacity to bind divalent metal ions, most notably zinc (Zn²⁺) and nickel (Ni²⁺). mdpi.comoup.comnih.gov These interactions are not merely passive binding events; they can induce conformational changes in the protein. For instance, the presence of Zn²⁺ and Ni²⁺ can promote the refolding of acid-denatured γ-conglutin, restoring its resistance to tryptic digestion. oup.comnih.gov Furthermore, Zn²⁺ enhances the inhibitory activity of γ-conglutin against β-mannosidase. mdpi.com The lectin-like activity of γ-conglutin is also metal-dependent, requiring Mn²⁺ and Ca²⁺ ions. mdpi.comoup.com

In addition to metal ions, γ-conglutin interacts with flavonoids, which are naturally present in lupin seeds. uniprot.orgresearchgate.net It can form static complexes with flavonoids like vitexin (B1683572) (an apigenin (B1666066) C-glycoside). uniprot.org This interaction is thought to be driven by electrostatic attraction between the positively charged protein and partially ionized flavonoids at a pH of 7.5. acs.org

γ-Conglutin has also been shown to interact with model phospholipid membranes, including those containing dioleoyl phosphatidic acid (DOPA). mdpi.comnih.govresearchgate.net This interaction is significant as it can promote the oligomerization of γ-conglutin even at an acidic pH where it would typically be monomeric. nih.gov The binding to anionic vesicles made with DOPA is of high affinity, suggesting a specific interaction with membrane components that could be relevant to its cellular functions. nih.gov

The table below outlines the key interactions of γ-conglutin with metal ions and other biomolecules.

Interacting Molecule	Effect on γ-Conglutin
Zinc (Zn²⁺)	Enhances β-mannosidase inhibition; Promotes refolding
Nickel (Ni²⁺)	Promotes refolding
Manganese (Mn²⁺)	Required for lectin-like activity
Calcium (Ca²⁺)	Required for lectin-like activity
Flavonoids (e.g., Vitexin)	Forms static complexes
Phospholipids (e.g., DOPA)	Promotes oligomerization; High-affinity binding

Signaling Roles and Pathways in Plant Cells

Beyond their roles in storage and defense, this compound are implicated in cellular signaling pathways within the plant, particularly in response to stress and during development.

Several studies suggest that β- and γ-conglutins may act as signaling molecules during seed germination and in response to pathogen attack. researchgate.netresearchgate.net The localization of β1- and β6-conglutin isoforms to the cell surface and plasmodesmata is particularly noteworthy. csic.esfrontiersin.org These locations are critical sites for the production of reactive oxygen species (ROS) by enzymes like NADPH oxidases. csic.esfrontiersin.org ROS, such as hydrogen peroxide (H₂O₂), are key signaling molecules in plants, mediating responses to both biotic and abiotic stress. csic.es It is hypothesized that β-conglutins may be involved in modulating ROS production, thereby playing a role in defense response pathways and potentially in regulating cellular growth and development. csic.es For example, some β-conglutins have demonstrated antifungal activity and can suppress pathogen-induced cell death, suggesting a direct role in plant defense signaling. researchgate.netfrontiersin.orgnih.govresearchgate.net

Furthermore, the discovery that both γ-conglutin and a leginsulin-like protein are expressed in the developing seeds of Lupinus angustifolius suggests the presence of a putative signaling pathway analogous to the basic 7S globulin (Bg)-leginsulin system found in soybean. nih.gov In soybeans, this system is thought to be involved in signal transduction. The co-expression of these components in lupin seeds points to a conserved signaling mechanism that warrants further investigation. nih.gov The interplay between conglutin mobilization and redox signaling pathways, such as the ascorbate-glutathione cycle, is also thought to be a crucial regulatory crossroads for controlling seed germination and seedling development. mdpi.com

Association with Redox Signaling and Cellular Growth

This compound, particularly the β and γ families, function beyond their primary role as storage proteins, acting as significant signaling molecules in cellular processes. nih.gov Their metabolic activities are intricately linked to the regulation of oxidative homeostasis, which is crucial for cellular growth and development. nih.govcsic.es This regulation is largely mediated through the ascorbate-glutathione (AsA-GSH) cycle, a vital metabolic and signaling junction in plants. nih.govnih.gov

Research indicates that this compound influence the activity of key antioxidant enzymes that constitute this cycle, including superoxide (B77818) dismutase (SOD), catalase (CAT), and various glutathione-related enzymes like glutathione (B108866) peroxidase (GPx), glutathione reductase (GR), glutathione synthetase (GS), and glutathione S-transferase (GsT). nih.govcsic.esnih.gov By modulating these enzymes, this compound help maintain a delicate balance of reactive oxygen species (ROS). nih.gov ROS are essential signaling molecules but can cause oxidative damage if they accumulate in excess. researchgate.netmdpi.com

Specific conglutin isoforms have demonstrated distinct roles in this process. For instance, γ-conglutin has been shown to protect cells from death induced by oxidative stress by reducing ROS levels. researchgate.net Similarly, studies on β5 and β7 conglutin isoforms revealed they exert a regulatory effect on the oxidative balance within cells, as demonstrated in assays for glutathione, catalase, and superoxide dismutase. mdpi.comresearchgate.net This controlled oxidative environment is fundamental for proper cell morphogenesis, division, and the subsequent growth of seedlings. nih.govnih.gov

The table below summarizes the observed effects of different conglutin isoforms on key components of redox signaling pathways.

Conglutin Isoform(s)	Observed Effect on Redox Signaling	Key Enzymes/Molecules Influenced	Source(s)
β and γ families	Act as signaling molecules regulating oxidative homeostasis.	AsA-GSH Cycle Enzymes (SOD, CAT, GPx, GR, etc.)	nih.govcsic.es
γ-conglutin	Protects against cell death by decreasing ROS levels.	Reactive Oxygen Species (ROS)	researchgate.net
β5 and β7 this compound	Exert a regulatory effect on oxidative balance.	Glutathione, Catalase, Superoxide Dismutase	mdpi.comresearchgate.net

Impact on Seed Dormancy Breakage and Release

The mobilization of this compound is a critical event that is functionally interconnected with the activation of a seed's oxidative metabolism, serving as a regulatory and signaling hub for breaking dormancy. researchgate.net This process initiates upon seed imbibition, or the uptake of water, which triggers a cascade of metabolic activities. nih.govnih.gov

The conglutin families, especially β and γ, are key players in this transition from a dormant to a germinating state. nih.govresearchgate.net Their mobilization and subsequent degradation are closely associated with the activation of the ascorbate-glutathione (AsA-GSH) cycle. nih.govnih.gov This activation is a pivotal molecular event that helps break dormancy and promotes the onset of germination. nih.govcsic.esnih.gov

Gene expression studies have revealed that different conglutin isoforms are transcribed at varying levels during the early stages of germination. nih.gov For example, the expression of γ2 conglutin is higher in early germination and decreases after several days, while the transcription patterns for β-conglutin isoforms vary, showing a general trend of degradation as germination proceeds. nih.gov This differential expression and degradation of conglutin families is a tightly regulated process orchestrated by the seed's oxidative machinery, which is essential for germination to advance. nih.govfrontiersin.org In some species, such as groundnut, specific conglutin members like Arah 2 are significantly downregulated upon germination, highlighting their specialized role in the early phases of dormancy release. researchgate.netnih.gov

The interplay between conglutin mobilization and redox signaling is summarized in the table below.

Process Stage	Key Molecular Events	Involved Conglutin Families	Signaling Pathway	Source(s)
Dormancy Breakage	Functional interplay between protein mobilization and oxidative metabolism.	β and γ this compound	Oxidative Signaling Crossroad	researchgate.net
Imbibition/Germination	Activation of metabolic activities and regulation of oxidative homeostasis.	β and γ this compound	Ascorbate-Glutathione (AsA-GSH) Cycle	nih.govnih.gov
Post-Germination	Degradation and differential expression of isoforms.	α, β, γ, δ this compound	ROS-dependent signaling	nih.gov

Advanced Research Methodologies and Analytical Approaches for Conglutin Analysis

Molecular Biology Techniques

Molecular biology has provided powerful tools to investigate the genetic basis of conglutin synthesis and regulation. These techniques enable researchers to isolate, quantify, and manipulate the genes responsible for producing the different conglutin fractions.

Gene Cloning and Sequencing

The isolation and sequencing of conglutin genes have been fundamental to understanding their structure and a multi-gene family. nih.govnih.gov By creating genomic libraries from plants like Lupinus albus and Lupinus angustifolius, researchers have successfully isolated and determined the nucleotide sequences of genes encoding various conglutin types. nih.govnih.govresearchgate.net

For instance, two genes for γ-conglutin were isolated from a Lupinus albus genomic library and sequenced. nih.gov Similarly, a cDNA clone for a precursor of δ-conglutin was sequenced from Lupinus angustifolius. nih.gov This revealed the precursor polypeptide structure, which includes a leader peptide and two subunit polypeptides linked by a short region. nih.gov

The sequencing data has confirmed the existence of multi-gene families for conglutins, with minor variations in the amino acid sequences between different gene copies. nih.gov This genetic diversity is a key area of ongoing research. The expression of these genes can be studied by sequencing reverse transcriptase-polymerase chain reaction (RT-PCR) products from various plant tissues throughout the plant's life cycle. nih.gov

Quantitative Polymerase Chain Reaction (RT-qPCR)

Quantitative real-time polymerase chain reaction (RT-qPCR) is a crucial technique for quantifying the expression levels of conglutin genes. sigmaaldrich.com This method involves converting messenger RNA (mRNA) from tissues into complementary DNA (cDNA), which is then amplified. The rate of amplification is measured in real-time using fluorescent dyes, allowing for the precise measurement of the initial amount of mRNA. sigmaaldrich.com

RT-qPCR has been used to study how different factors affect conglutin gene expression. For example, research has shown that chitosan, a substance known to elicit plant defense responses, can strongly increase the expression of γ-conglutin in germinating lupin seeds. nih.gov In other studies, RT-qPCR has been used to analyze the expression of conglutin genes in developing lupin seeds, revealing changes in transcript levels at different stages of development. mdpi.com For example, a significant increase in δ-conglutin mRNA was observed between 20 and 30 days after anthesis in yellow lupin. mdpi.com

This technique is also valuable for studying the effects of genetic modifications. In transgenic lupin embryos, RT-qPCR was used to measure the relative abundance of transcripts for sulfur-rich δ-conglutin and sulfur-poor β-conglutin, providing insights into the regulation of storage protein synthesis. researchgate.net Furthermore, RT-qPCR has been employed to investigate the influence of γ-conglutin on glucose transporter gene expression in intestinal cell lines. nih.gov

Below is a table summarizing findings from RT-qPCR studies on this compound:

Conglutin Type	Plant/Cell Line	Experimental Condition	Key Finding
γ-conglutin	Lupinus albus (germinating seeds)	Incubation with chitosan	Strong elicitation of γ-conglutin mRNA expression. nih.gov
δ-conglutin	Lupinus luteus (developing seeds)	Developmental stage (20 vs. 30 DAA)	Over 1000-fold increase in mRNA levels at 30 DAA. mdpi.com
δ-conglutin and β-conglutin	Transgenic lupin embryos	Overexpression of SAT and/or SSA genes	Changes in the ratio of δ-conglutin to β-conglutin transcripts. researchgate.net
Not specified	Pig intestinal segments and IPEC-J2 cells	Incubation with γ-conglutin	Investigated effects on SGLT1 and GLUT2 gene expression. nih.gov

Gene Silencing Technologies (RNAi, CRISPR/Cas9, VIGS, HIGS, SIGS)

Gene silencing technologies offer powerful ways to study gene function by reducing or eliminating the expression of specific genes. These techniques include RNA interference (RNAi), Clustered Regularly Interspaced Short Palindromic Repeats (CRISPR)/Cas9, and various methods for delivering silencing molecules.

RNA interference (RNAi) is a natural process in eukaryotes where double-stranded RNA (dsRNA) triggers the degradation of complementary mRNA, thus silencing the corresponding gene. nih.gov This can be harnessed experimentally to study the function of conglutin genes. While direct examples of RNAi for conglutin analysis are not prevalent in the provided context, the technology is widely used in plant science to validate gene function. sigmaaldrich.com

CRISPR/Cas9 is a revolutionary gene-editing tool that allows for precise changes to the DNA sequence of an organism. mdpi.com The Cas9 nuclease, guided by a specific RNA molecule, can create breaks in the DNA at a targeted location. mdpi.com This can be used to knock out a gene completely, providing a clearer understanding of its function than the knockdown effect of RNAi. researchgate.net

Several methods are used to introduce the silencing or editing machinery into plants:

Virus-Induced Gene Silencing (VIGS) : This technique uses a modified plant virus to carry a fragment of a host gene. mdpi.com The plant's defense mechanism against the virus then targets the corresponding host mRNA for silencing. mdpi.com

Host-Induced Gene Silencing (HIGS) : In this approach, the plant is genetically modified to produce dsRNA that targets a gene in a pathogen or pest, thereby conferring resistance. mdpi.combiorender.com

Spray-Induced Gene Silencing (SIGS) : This non-transgenic method involves spraying plants with dsRNA molecules, which are then taken up and can silence target genes in the plant or in pathogens on the plant's surface. biorender.comfrontiersin.org

While the direct application of these specific advanced gene-silencing technologies to conglutin research is an emerging area, they hold immense potential for dissecting the complex regulatory networks governing conglutin biosynthesis and accumulation.

Proteomic and Biochemical Approaches

Complementing molecular techniques, proteomic and biochemical approaches focus on the direct analysis of the conglutin proteins themselves. These methods are essential for characterizing the different conglutin fractions and understanding their physical and chemical properties.

Protein Extraction and Purification Techniques

The first step in studying this compound is to extract them from lupin seeds. This typically involves grinding the seeds and using specific buffer solutions to solubilize the proteins. csic.es Total protein can be extracted with an alkaline-saline solvent. nih.gov

Following extraction, various purification techniques are employed to isolate the different conglutin fractions (α, β, γ, and δ). A common initial step is isoelectric precipitation, where the pH of the extract is adjusted to the isoelectric point of the target proteins, causing them to precipitate out of solution. nih.gov

Chromatographic methods are then used for further purification. These include:

Ion-exchange chromatography : This technique separates proteins based on their net charge. acs.org It has been used to purify α-conglutin in a single step. csic.es

Size-exclusion chromatography : This method separates proteins based on their size. It is often used after ion-exchange chromatography to achieve higher purity. acs.org

Cation exchange supermacroporous cryogel chromatography : This has been successfully used for the purification of γ-conglutin. nih.gov

A combination of centrifugation, anion-exchange chromatography, and size-exclusion chromatography has been shown to effectively isolate highly pure α-, β-, γ-, and δ-conglutin subunits. acs.org

Electrophoretic Separations (SDS-PAGE, 2D-PAGE)

Electrophoresis is a cornerstone technique for separating and analyzing proteins.

Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) separates proteins based on their molecular weight. thermofisher.com The detergent SDS denatures the proteins and coats them with a uniform negative charge, so they migrate through the polyacrylamide gel solely based on their size when an electric field is applied. thermofisher.com SDS-PAGE is routinely used to assess the purity of conglutin fractions after purification and to determine the molecular weights of their subunits. acs.orgnih.gov For example, purified γ-conglutin appears as a single band of approximately 48 kDa under non-reducing conditions, which separates into two bands of about 30 kDa and 17 kDa under reducing conditions. nih.gov

Two-Dimensional Polyacrylamide Gel Electrophoresis (2D-PAGE) offers higher resolution by separating proteins in two dimensions. thermofisher.comthermofisher.com In the first dimension, proteins are separated by their isoelectric point (pI) through isoelectric focusing. slideshare.net In the second dimension, they are separated by molecular weight using SDS-PAGE. slideshare.net This powerful technique can resolve complex mixtures of proteins into individual spots on a gel. thermofisher.com 2D-PAGE analysis of β-conglutin from Lupinus albus has revealed that the mature protein is composed of numerous subunits with a range of molecular weights and isoelectric points. researchgate.net This level of detail is invaluable for studying protein isoforms and post-translational modifications. researchgate.net

The table below summarizes the molecular weights of conglutin subunits as determined by electrophoretic methods:

Conglutin Fraction	Subunit Molecular Weight (kDa)	Method
γ-conglutin	~48 (non-reducing), ~30 and ~17 (reducing)	SDS-PAGE nih.gov
β-conglutin (L. albus)	15-70	2D-PAGE researchgate.net
β-conglutin (L. angustifolius)	15-40 and 50-72	2D-PAGE researchgate.net

Mass Spectrometry (High-Resolution MS, nanoLC-MS/MS) for Protein Identification and Modification Analysis

High-resolution mass spectrometry (MS) and nano-liquid chromatography-tandem mass spectrometry (nanoLC-MS/MS) are indispensable tools for the detailed characterization of this compound. nih.govthermofisher.com These techniques provide high sensitivity and accuracy, enabling the identification of different conglutin families (α, β, γ, and δ) and their numerous isoforms. nih.govthermofisher.com

Researchers utilize MS-based proteomics to analyze the complex protein profiles of lupin seeds. researchgate.net For instance, two-dimensional gel electrophoresis followed by MS analysis has been used to identify multiple spots corresponding to β-conglutin, revealing a range of molecular weights and isoelectric points that indicate various proteolytic forms and phosphorylation degrees. mdpi.com Similarly, the α-conglutin precursor and its resulting polypeptides have been identified using MS. mdpi.com

A significant application of high-resolution MS is in glycoproteomics, particularly for studying γ-conglutin, a known N-glycoprotein. plos.orgnih.govnih.gov Through enzymatic digestion and subsequent analysis by high-resolution accurate mass LC-MS/MS, researchers have identified the structure, micro-heterogeneity, and attachment site of the N-glycans bound to γ-conglutin. plos.orgnih.govnih.gov This detailed analysis revealed four main micro-heterogeneous variants of the N-glycan attached at Asn131. plos.orgnih.govnih.gov The extensive sequence coverage provided by this method also helped in confirming the amino acid sequence and identifying alternative N-termini of the γ-conglutin subunits. plos.orgnih.govnih.gov

Discovery proteomics using LC-MS/MS has been applied to identify the 16 known conglutin subfamilies across numerous narrow-leafed lupin genotypes. frontiersin.org This approach, followed by liquid chromatography–multiple reaction monitoring-mass spectrometry (LC-MRM-MS), has allowed for the quantitative evaluation of the abundance of these protein subfamilies, revealing significant variability in β- and δ-conglutin content among different lines. frontiersin.orgresearchgate.net These findings are crucial for selecting lupin varieties with desirable protein profiles, such as those with lower levels of allergenic β-conglutins. frontiersin.org

Table 1: Mass Spectrometry-Based Identification of Conglutin Proteins and Modifications

Conglutin Type	Analytical Approach	Key Findings	Reference
β-conglutin	2D-electrophoresis, Mass Spectrometry	Identification of 154 spots with varying molecular weights and isoelectric points, indicating proteolytic forms and phosphorylation.	mdpi.com
α-conglutin	Mass Spectrometry	Identification of the α-conglutin precursor and its proteolytic cleavage products.	mdpi.com
γ-conglutin	High-Resolution Accurate Mass LC-MS/MS	Characterization of N-glycan structure, micro-heterogeneity, and attachment site (Asn131). Identification of four main glycoform variants.	plos.orgnih.govnih.gov
Conglutin Subfamilies (α, β, γ, δ)	LC-MS/MS, LC-MRM-MS	Identification of 16 known conglutin subfamilies and quantification of their abundance across 46 genotypes.	frontiersin.org

Immunochemical Techniques (Immunoblotting, Immunocytochemistry)

Immunochemical techniques are pivotal for the specific detection and localization of conglutin proteins. Immunoblotting, or Western blotting, is widely used to identify specific conglutin proteins in extracts from various lupin species and processed foods. mdpi.com For example, an anti-β-conglutin antibody has been successfully used to identify and confirm the purity of β-conglutin in protein extracts. mdpi.com These assays have also revealed differences in polypeptide composition among different lupin species. mdpi.com

Immunoblotting has also been instrumental in identifying allergenic this compound. By probing 2D blots of lupin flour proteins with sera from allergic individuals, researchers have pinpointed specific IgE-binding spots, many of which were identified as isoforms of β-conglutin. nih.gov Furthermore, immunoblot inhibition experiments have been used to investigate cross-reactivity of this compound with proteins from other nuts, such as almonds, walnuts, and hazelnuts. karger.comnih.gov

Immunocytochemistry allows for the visualization of conglutin proteins within the cellular structure of the seed. researchgate.net Studies have used antibodies to localize this compound in the protein bodies of cotyledon cells, providing evidence for their storage function and mobilization during germination. researchgate.netdntb.gov.ua For example, immunocytochemical analysis has shown the localization of β-conglutin within the cotyledon tissues of narrow-leafed lupin. researchgate.net

Table 2: Application of Immunochemical Techniques in Conglutin Research

Technique	Target Conglutin	Application	Key Findings	Reference
Immunoblotting	β-conglutin	Identification and purity confirmation	A single reactive band confirmed the identity of purified β-conglutin.	mdpi.com
Immunoblotting	β-conglutin isoforms	Allergen identification	Identified IgE-binding β-conglutin isoforms in lupin flour.	nih.gov
Immunoblotting	γ-conglutin	Detection in food matrices	Assessed the IgG binding capacity of γ-conglutin in processed pasta.	researchgate.net
Immunocytochemistry	β-conglutin	Cellular localization	Localized β-conglutin to protein bodies in cotyledon cells.	researchgate.netresearchgate.net
Immunocytochemistry	γ-conglutin	Cellular localization	Localized γ-conglutin in developing and mature lupin seeds.	dntb.gov.ua

Biochemical Assays for Functional Characterization

Biochemical assays are essential for understanding the functional properties of this compound beyond their role as storage proteins. These assays investigate activities such as enzyme inhibition and interactions with other molecules.

For instance, γ-conglutin has been studied for its potential inhibitory activity against various enzymes. mdpi.comnih.gov Biochemical trials have tested its ability to inhibit fungal endo-glucanases and other cell wall-degrading enzymes, although in some cases, it failed to show significant inhibition. nih.gov However, other studies have demonstrated that γ-conglutin can inhibit GH2 β-mannosidase. mdpi.com The inhibitory activity was assessed by measuring the reduction in the production of reducing sugars from a substrate in the presence of γ-conglutin. mdpi.com

Other biochemical assays focus on the interactions of this compound with metal ions and their structural stability under different conditions. mdpi.com Spectroscopic studies have been employed to investigate the pH-dependent structural dynamics of γ-conglutin. mdpi.com Additionally, assays have been developed to assess the impact of γ-conglutin on glucose transport by measuring its effect on the expression of glucose transporters like SGLT1 and GLUT2 in cell lines and animal models. mdpi.com

Transcriptomic and Genomic Approaches

RNA Sequencing (RNA-seq) for Gene Expression Profiling

RNA sequencing (RNA-seq) is a powerful high-throughput method used to analyze the transcriptome, providing a comprehensive view of gene expression patterns. genewiz.comthermofisher.comlexogen.com In conglutin research, RNA-seq has been instrumental in identifying and quantifying the expression of conglutin genes during different stages of seed development. biorxiv.org

A transcriptome analysis of narrow-leafed lupin at various developmental stages identified 34,769 expressed genes, including those for α, β, γ, and δ this compound. biorxiv.org This study revealed that the expression of α and β this compound increased in the later stages of seed development, consistent with their role in nutrient storage. biorxiv.org RNA-seq data has also been used to compare the expression levels of the four conglutin families in the Tanjil variety of Lupinus angustifolius, showing that β-conglutins are the most highly expressed, followed by α, δ, and γ-conglutins. nih.gov

Furthermore, RNA-seq allows for the discovery of novel transcripts and splice variants, providing a more complete picture of the conglutin gene family. thermofisher.com The data generated from RNA-seq can be used for differential gene expression analysis, helping to uncover the regulatory networks that control conglutin synthesis. genewiz.com

Comparative Genomics and Transcriptomics

Comparative genomics and transcriptomics involve comparing the genetic and expression data of conglutin genes across different species and varieties. These approaches provide insights into the evolutionary relationships and functional divergence of conglutin gene families.

By analyzing the transcriptomes of eight lupin varieties from five different species, researchers identified 16 conglutin genes in the narrow-leafed lupin. nih.govd-nb.infoleguminosas.es Phylogenetic analysis suggested that α and γ this compound diverged before lupin speciation, while β and δ this compound diverged both before and after. nih.govd-nb.info This comparative study also revealed distinct expression patterns of conglutin genes between species, although the expression levels were generally similar among varieties within the same species. nih.govd-nb.info

Comparative genomic analysis has also been applied to the conglutin genes in peanut (Arachis hypogaea), a related legume. nih.gov This research provided evidence for the progenitor relationships and genomic organization of the conglutin gene family in Arachis. nih.gov Such comparative studies are valuable for understanding the genetic basis of traits related to this compound and can inform breeding programs aimed at developing varieties with improved nutritional profiles. frontiersin.orgnih.gov

Table 3: Transcriptomic and Genomic Findings for Conglutin Genes

Approach	Organism(s)	Key Findings	Reference
RNA-Seq	Lupinus angustifolius	Identified 34,769 expressed genes during seed development; α and β conglutin expression increased at later stages.	biorxiv.org
RNA-Seq	Lupinus angustifolius (Tanjil)	β-conglutins are the most highly expressed family, followed by α, δ, and γ.	nih.gov
Comparative Transcriptomics	8 lupin varieties (5 species)	16 conglutin genes identified; α and γ this compound diverged before speciation, while β and δ diverged before and after. Distinct expression patterns between species.	nih.govd-nb.infoleguminosas.es
Comparative Genomics	Arachis hypogaea and progenitors	Elucidated genomic organization and progenitor relationships of the conglutin gene family in peanut.	nih.gov

Advanced Microscopy and Imaging Techniques

Advanced microscopy techniques offer high-resolution visualization of the subcellular localization and organization of this compound. biocompare.comcolostate.edumdpi.comscielo.org.mx These methods go beyond traditional light microscopy to provide detailed structural information.

Confocal laser scanning microscopy (CLSM) is a powerful tool for obtaining high-resolution, three-dimensional images of fluorescently labeled samples. biocompare.comscielo.org.mx In conglutin research, CLSM has been used to co-express green fluorescent protein (GFP)-tagged this compound with markers for specific cellular compartments, such as the plasmodesmata. researchgate.net This has revealed, for example, that β6-conglutin localizes to the plasmodesmata. researchgate.net

Other advanced techniques like super-resolution microscopy, which overcomes the diffraction limit of light, and atomic force microscopy (AFM), which provides topographical information at the nanoscale, have the potential to provide even more detailed insights into the structure and organization of conglutin proteins within the cell. biocompare.comscielo.org.mx Electron microscopy, including scanning electron microscopy (SEM) and transmission electron microscopy (TEM), can also be employed to visualize the ultrastructure of protein bodies where this compound are stored. mpie.de

Light and Fluorescence Microscopy for Cellular Localization

Light and fluorescence microscopy are fundamental tools for determining the location of this compound within cells. nih.gov Fluorescence microscopy, in particular, offers high specificity and contrast for visualizing cellular structures by using fluorescent dyes or proteins. abcam.com This technique is instrumental in studying the subcellular localization of biomolecules. nih.gov For instance, immunofluorescence, which utilizes antibodies tagged with fluorescent dyes, can pinpoint the location of specific proteins like this compound within cells or tissues. abcam.com An anti-β-conglutin antibody has been used in immunocytochemistry assays to this effect. researchgate.net

These methods are crucial for observing dynamic cellular processes and can be combined with other techniques, like confocal microscopy, to create detailed 3D reconstructions of cellular structures. chemetrix.co.za The development of advanced fluorophores with increased photostability and brightness has further enhanced the capabilities of fluorescence microscopy, allowing for more reliable and prolonged imaging sessions. chemetrix.co.za

Confocal Microscopy for 3D Structure and Dynamic Processes

Confocal microscopy provides a significant leap in imaging precision, enabling the detailed three-dimensional visualization of subcellular structures and dynamic processes. leica-microsystems.com By employing a pinhole to reject out-of-focus light, confocal microscopes produce sharp, high-resolution images with enhanced contrast. integratedoptics.comszphoton.com This optical sectioning capability is crucial for reconstructing the 3D architecture of specimens and studying dynamic events in living cells. leica-microsystems.comintegratedoptics.comszphoton.com

This technology is well-suited for a variety of advanced imaging applications, including:

Time-lapse imaging: to observe cellular processes over time. leica-microsystems.com

Fluorescence Recovery After Photobleaching (FRAP): to study molecular mobility. leica-microsystems.com

Förster Resonance Energy Transfer (FRET): to analyze molecular interactions. leica-microsystems.com

Fluorescence Lifetime Imaging Microscopy (FLIM): to investigate the cellular environment. zeiss.com

Confocal microscopy is particularly valuable for imaging complex biological structures like tissues and tracking dynamic processes in response to environmental stimuli. confocalnl.com Its ability to perform multimodal imaging allows researchers to gain a comprehensive understanding of molecular dynamics and protein interactions. zeiss.com

Electron Microscopy (Cryo-EM, Cryo-FIB-SEM, SBF-SEM) for Ultrastructural Analysis

For the highest resolution imaging of cellular architecture, researchers turn to electron microscopy (EM). nih.gov This technique uses electrons to achieve much higher magnification and resolution than light microscopy, making it indispensable for ultrastructural analysis. nih.govnumberanalytics.com

Key EM techniques for studying this compound include:

Transmission Electron Microscopy (TEM): Provides high-resolution, two-dimensional images of the internal structure of cells. numberanalytics.comkrcp-ksn.org It is a foundational technique for examining the fine details of organelles and other subcellular components. numberanalytics.com

Scanning Electron Microscopy (SEM): Creates detailed images of the surface topography of samples, offering a three-dimensional perspective. numberanalytics.comcellmicroscopy.nl

Cryo-Electron Microscopy (Cryo-EM): Allows for the observation of biological specimens in a near-native, vitrified state, preserving their ultrastructure without the need for chemical fixatives that can cause artifacts. nih.gov

Volume Electron Microscopy (VolumeEM): Techniques like Serial Block-Face SEM (SBF-SEM) and Focused Ion Beam SEM (FIB-SEM) enable the automated acquisition of serial images to reconstruct large-volume, high-resolution 3D models of cells and tissues. krcp-ksn.orgcellmicroscopy.nl

These advanced EM methods provide unparalleled insights into the intricate structural details of cells and the precise localization of proteins like this compound. nih.govnih.gov

Biosensors for Molecular Tracking in Live Plants

A significant advancement in studying plant biology is the development of biosensors for real-time monitoring of molecules within living plants. labmanager.comsciencedaily.com While the application of biosensors specifically for tracking this compound is an emerging area, the technology holds immense promise.

Recently, organic electrochemical transistor-based sensors have been successfully used to monitor sugar levels in the tissues of living trees for extended periods. labmanager.comsciencedaily.com This demonstrates the potential for developing similar biosensors to track the dynamics of proteins like this compound.

Aptamer-based biosensors have also shown high sensitivity and specificity for detecting β-conglutin. researchgate.net Aptamers, which are single-stranded DNA or RNA molecules, can be selected to bind to specific targets, making them ideal recognition elements for biosensors. researchgate.net These biosensors could be integrated into various analytical platforms for the sensitive detection and quantification of this compound. researchgate.netresearchgate.net

Computational and Structural Bioinformatic Approaches

In conjunction with experimental techniques, computational and bioinformatic methods are essential for analyzing the structure, function, and interactions of this compound at the molecular level.

Molecular Docking and Interaction Modeling

Molecular docking is a computational technique used to predict the preferred orientation of one molecule when bound to a second to form a stable complex. mdpi.com This method is invaluable for modeling the interactions between this compound and other molecules.

For example, molecular docking has been used to investigate the interaction between γ-conglutin and β-mannosidase, revealing how γ-conglutin could potentially hinder substrate access to the enzyme's active site. nih.gov In such studies, multiple docking algorithms are often employed to increase the reliability of the predictions. nih.gov The analysis of these interactions is visualized using software that can depict various types of molecular bonds, such as hydrogen bonds, electrostatic interactions, and hydrophobic interactions. mdpi.com

Study Focus	Interacting Molecules	Key Findings from Docking	Computational Tools Used
Antihypertensive/Antidiabetic Peptides	Lupin Peptides & ACE-I/DPP-IV	Binding energies ranged from -5.4 to -9.2 kcal/mol for ACE-I. Hydrogen bonds were the most frequent interaction with DPP-IV. mdpi.com	Discovery Studio mdpi.com
γ-Conglutin Inhibition	γ-Conglutin & β-Mannosidase	Predicted that γ-conglutin could block the active site of the enzyme. nih.gov	AutoDock Vina, FRODOCK nih.govresearchgate.net

In Silico Sequence and Structural Analysis

In silico analysis, which involves computer-based simulations, is a powerful approach for studying the sequences and structures of conglutin proteins. leguminosas.escsic.es These methods allow for the identification of conserved domains, prediction of secondary and tertiary structures, and analysis of potential functional sites. frontiersin.org

Structural analysis of β-conglutin isoforms, for instance, has been performed using tools like I-Tasser for fold recognition, which relies on templates from protein structure databases. nih.govmdpi.com Such analyses have revealed significant structural features, including the presence of cupin domains and a distinctive N-terminal mobile arm in β-conglutins. frontiersin.orgnih.gov Bioinformatic tools are also used to predict potential allergenic epitopes by analyzing surface accessibility, backbone flexibility, and hydrophilicity. leguminosas.es

Analysis Type	Conglutin Family	Key Findings	Bioinformatic Tools/Databases
Sequence & Structural Homology	α-, β-, γ-, δ-Conglutins	Identified additional potential conglutin isoforms and conserved structural domains (e.g., cupin domains). frontiersin.org	BLASTp, CLC Main Workbench frontiersin.org
Glycoproteomic Characterization	γ-Conglutin	Predicted glycoform structures and identified N-glycosylation sites. plos.org	GlycoMod plos.org
Structural Modeling & Epitope Prediction	β-Conglutins	Modeled 3D structures and identified potential allergenic epitopes. leguminosas.escsic.es	I-Tasser, ABCpred, BepiPred, Ellipro csic.esnih.gov
Phylogenetic Analysis	All Conglutin Families	Determined evolutionary relationships between different conglutin proteins and other legume allergens. csic.es	Neighbour-joining (NJ) method csic.es

Theoretical Frameworks and Conceptual Models Pertaining to Conglutins

Models of Seed Protein Storage and Mobilization

Conglutins, as major seed storage proteins (SSPs) in lupin, are central to the process of nutrient accumulation during seed development and their subsequent mobilization during germination and seedling growth. d-nb.info The prevailing model of SSP metabolism involves their synthesis and deposition in specialized vacuoles, known as protein bodies (PBs) or protein storage vacuoles (PSVs), during seed maturation. nih.gov This compartmentalization protects the proteins from premature degradation by cytoplasmic proteases. nih.govcambridge.org

The mobilization of these stored reserves is a highly regulated process initiated upon seed imbibition. nih.gov It is a critical physiological event that regulates the breaking of seed dormancy. nih.gov In dicotyledonous seeds, the initial breakdown of storage proteins is thought to be carried out by proteases that were co-deposited in the PSVs during maturation. cambridge.org Subsequently, the bulk of protein degradation is mediated by newly synthesized proteases as germination and seedling growth progress. cambridge.org

A key aspect of this mobilization is the structural transformation of the stored proteins. Protein carbonylation, an oxidative modification, has been identified as an important step that increases the susceptibility of SSPs to proteolytic cleavage by the 20S proteasome. nih.gov This has been observed in various plant species, including Arabidopsis, rice, and pea. nih.gov Furthermore, the aggregation state of globulins within the PSVs, influenced by the presence of cations like Ca2+ and Mg2+, is proposed to play a role in their protection during storage and their subsequent dismantling for mobilization. cambridge.org

The mobilization of different conglutin families—α, β, γ, and δ—exhibits specific temporal and spatial patterns, suggesting distinct roles and regulatory mechanisms. nih.gov For instance, in narrow-leafed lupin (Lupinus angustifolius), β-conglutins are the most abundant, followed by α, δ, and γ-conglutins. csic.es The expression and degradation of these families are differentially regulated during germination, highlighting a complex interplay that ensures a steady supply of amino acids for the growing embryo. d-nb.infocsic.es

The process of SSP mobilization is not merely a catabolic process for nutrient supply; it is intricately linked with redox signaling. csic.es The breakdown of this compound is associated with changes in the cellular redox state, implicating the ascorbate-glutathione (AsA-GSH) cycle as a crucial signaling and metabolic hub. nih.gov This suggests a functional interplay between storage protein mobilization and the regulation of oxidative metabolism, which is vital for controlling cell morphogenesis and division during germination. nih.govresearchgate.net

Table 1: Conglutin Families and Their Characteristics

Conglutin Family	Sedimentation Coefficient	Key Characteristics	Primary Role
α-conglutin	11S (legumin-like)	Major component; hexameric structure with disulfide bonds. mdpi.com	Nitrogen and carbon source for germination. d-nb.info
β-conglutin	7S (vicilin-like)	Most abundant family; trimeric structure with no disulfide bonds. mdpi.commdpi.com	Nutrient supply, plant defense. researchgate.netmdpi.com
γ-conglutin	7S (basic globulin)	Minor component; not degraded as readily as other SSPs during germination. d-nb.info	Potential signaling and defense roles. d-nb.infocsic.es
δ-conglutin	2S (albumin)	Minor component; small, low-digestibility proteins. d-nb.infocsic.es	Nitrogen and sulfur source. d-nb.info

Theoretical Implications of Conglutin Multifunctionality

Beyond their classical role as a nutrient reserve, this compound are increasingly recognized as multifunctional proteins with significant implications for both plant physiology and human health. researchgate.net This multifunctionality stems from their specific structural features, which differ from many other legume vicilins. researchgate.net The theoretical framework for understanding this extends beyond simple storage and mobilization to encompass roles in defense, signaling, and bioactivity.

One of the key theoretical implications is the concept of "functional interplay." For example, narrow-leafed lupin (NLL) β-conglutins demonstrate a functional link between storage protein mobilization and the regulation of the seed's oxidative metabolism. researchgate.net This positions them as a regulatory and signaling hub that controls physiological processes from dormancy breakage to seedling growth. researchgate.net This dual role suggests an evolutionary adaptation where the same protein serves both as a nutrient source and a functional molecule, optimizing resource allocation within the plant.

The multifunctionality of this compound also has significant nutraceutical implications. researchgate.net Certain conglutin isoforms, particularly from the β-family, have been shown to possess antioxidant and anti-inflammatory properties. researchgate.netmdpi.com They can modulate key signaling pathways in humans, such as the insulin (B600854) signaling pathway, which has led to research into their potential for managing inflammatory-related conditions like type 2 diabetes. researchgate.netcsic.es This bioactivity is attributed to the ability of this compound to interact with cellular signaling components, reduce the production of reactive oxygen species (ROS), and control the expression of inflammatory mediators. researchgate.netcsic.es

The theoretical molecular weights of different β-conglutin isoforms have been calculated, and specific isoforms like β1, β3, and β6 have been identified as key players in these diverse functions. researchgate.netmdpi.com This suggests that the multifunctionality is not a general property of all this compound but is instead linked to the specific structures of individual protein isoforms.

Table 2: Multifunctional Properties of NLL β-Conglutins

Function	Mechanism	Implication
Antifungal	Direct inhibition of fungal growth. researchgate.net	Enhanced plant resistance to pathogens. researchgate.net
Regulation of Oxidative Metabolism	Interplay with seed oxidative metabolism during germination. researchgate.net	Control of seed dormancy and seedling growth. researchgate.net
Antioxidant	Reduction of reactive oxygen species (ROS) production. researchgate.netcsic.es	Cellular protection from oxidative stress. csic.es
Anti-inflammatory	Regulation of pro-inflammatory mediators (e.g., TNF-α, IL-1β). researchgate.netmdpi.com	Amelioration of inflammatory-related diseases. mdpi.com
Insulin Signaling Modulation	Activation of the IRS-1/PI-3-kinase pathway, increasing glucose uptake. csic.es	Potential for type 2 diabetes management. csic.es

Conceptualizing this compound in Plant Defense Signaling Pathways

This compound, particularly the β-conglutin family from narrow-leafed lupin, are being integrated into conceptual models of plant defense signaling. researchgate.net Their role extends beyond being a passive nutrient source for pathogens to actively participating in the plant's defense response. researchgate.net

A central concept is the role of β-conglutins in the production of reactive oxygen species (ROS). The localization of certain β-conglutin isoforms at the cell surface and plasmodesmata is a crucial clue. csic.es These locations are key sites for highly regulated ROS production by enzymes like NADPH oxidases. csic.es This suggests that NLL β-conglutins could act as signaling molecules in the control of physiological processes, including adaptation to pathogen attacks. csic.es

The production of ROS, such as hydrogen peroxide (H2O2), mediated by β-conglutins could have a dual function in defense. csic.es Firstly, H2O2 can act directly as an antimicrobial agent. csic.es Secondly, it can function as a signaling molecule in defense response pathways, contributing to the hypersensitive reaction-related oxidative burst. csic.es This burst can lead to the structural strengthening of the cell wall through lignin (B12514952) crosslinking, creating a physical barrier against pathogen invasion. csic.es This dual role is analogous to that of germin-like proteins, which are known to be involved in both pathogen defense and seed germination through their oxalate (B1200264) oxidase activity and subsequent H2O2 production. csic.es

Furthermore, specific β-conglutin isoforms, namely β1 and β6, have demonstrated direct antifungal activity, inhibiting the growth of necrotrophic pathogens. researchgate.net This suggests that in addition to their role in signaling, this compound can also act as direct defense compounds.

The conceptual model, therefore, places this compound as key players in a complex network that integrates nutrient mobilization, redox signaling, and direct and indirect defense mechanisms. This multifunctionality highlights a sophisticated evolutionary strategy in plants, where storage proteins are co-opted for crucial roles in surviving biotic stresses.

Table 3: Chemical Compounds Mentioned

Compound Name
α-conglutin
β-conglutin
γ-conglutin
δ-conglutin
Hydrogen peroxide
Nitric oxide
TNF-α
IL-1β
IL-2
IL-6
IL-8
IL-12
INF-γ
Canavalin
Phaseolin (B10852554)
Glutamine
Arginine
Legumin
Vicilin
Albumin
Globulin
Prolamin
Glutelin
NADPH oxidase
Oxalate oxidase
Ascorbate
Glutathione (B108866)
γ-L-Glutamyl-L-cysteine
iNOS
IRS-1
PI-3-kinase
Caveolin
CBL
CCL2
CCL5
ICAM-1
VCAM-1
NF-κB1
AmA1
HMGCoAR
SREBP-2
AMPK
GADPH
Ubiquitin
NOS
Catalase
Cu/Zn-SOD
GPx
GR
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GsT
MDHAR-cyt
DHAR-cyt
γ-GCS
DHAR-Myt

Current Research Gaps and Future Directions in Conglutin Research

Elucidation of Undetermined Physiological Significance of Specific Conglutin Families

While the primary role of conglutins as storage proteins is well-established, the specific physiological functions of each family within the plant are not fully understood. researchgate.net For instance, γ-conglutin is considered an evolutionary cornerstone, yet its precise significance for the plant remains elusive. researchgate.net Although it shares structural similarities with proteins that inhibit fungal enzymes, it lacks this inhibitory activity. researchgate.netnih.gov However, its expression is strongly induced by chitosan, a molecule known to elicit plant defense responses, suggesting a role in the plant's protective mechanisms. nih.gov

The β-conglutin family, the most abundant in narrow-leafed lupin (NLL) seeds, is known to be involved in seedling growth and development. frontiersin.org Recent studies have also uncovered their role in defending against necrotrophic fungal pathogens. nih.govfrontiersin.org Specifically, β1- and β6-conglutin isoforms have demonstrated significant antifungal activity in vitro and in vivo. nih.gov Further research is needed to elucidate the precise mechanisms of this defense response and to explore the potential of other β-conglutin isoforms in plant protection.

Distinct nutritional and nutraceutical properties have been attributed to different conglutin families. frontiersin.org For example, γ-conglutins are known for their blood glucose-lowering effects, while β-conglutins have shown anti-inflammatory and antioxidant activities. frontiersin.org However, β-conglutins are also identified as the major allergens in lupin. frontiersin.org A deeper understanding of the physiological roles of each conglutin family is crucial for breeding lupin varieties with enhanced nutritional profiles and reduced allergenic potential.

Further Characterization of Post-Translational Processing Mechanisms

This compound undergo complex post-translational modifications (PTMs) that contribute significantly to their structural and functional diversity. nih.govresearchgate.net These modifications include proteolytic cleavage and N-linked glycosylation. researchgate.netmdpi.com The proteolytic processing of the γ-conglutin precursor, for instance, is a complex process that is not yet fully understood. nih.govresearchgate.net While the cleavage site between the α- and β-subunits is highly conserved, the processing of the signal peptide appears to be imprecise. nih.govresearchgate.net Furthermore, this proteolytic processing is often incomplete, resulting in a portion of the protein remaining in its uncut form. nih.govresearchgate.netresearchgate.net

The heterogeneity of conglutin polypeptides is largely attributed to these post-translational modifications rather than a large number of different genes. d-nb.info N-linked glycosylation, for example, can affect the electrophoretic mobility and thermal stability of γ-conglutin. researchgate.netmdpi.com The degree of glycosylation can also vary between different lupin species, potentially influencing the protein's immunoreactivity. mdpi.com A more thorough characterization of these PTMs is essential for a complete understanding of conglutin function and for accurately identifying different isoforms.

Detailed Molecular Mechanisms of Conglutin-Mediated Interactions

The bioactive properties of this compound stem from their interactions with other molecules. For instance, the hypoglycemic effect of γ-conglutin is linked to its ability to bind to insulin (B600854). researchgate.netresearchgate.net Studies have shown a specific and strong interaction between γ-conglutin and insulin, suggesting a potential therapeutic use for this protein in managing diabetes. researchgate.netresearchgate.net However, the precise molecular mechanisms underlying this interaction and its subsequent effects on glucose metabolism are still under investigation. researchgate.net

Peptides derived from the hydrolysis of this compound have also been shown to exhibit biological activities, such as inhibiting enzymes like angiotensin-I converting enzyme (ACE-I) and dipeptidyl peptidase-IV (DPP-IV), which are relevant to hypertension and diabetes, respectively. mdpi.com The binding of these peptides to the active sites of these enzymes is mediated by non-covalent interactions, including hydrogen bonds. mdpi.com Further research is needed to fully characterize the structure-function relationships of these bioactive peptides and to understand how they interact with their molecular targets.

Systems Biology Approaches to Integrate Conglutin Data (Transcriptomics, Proteomics, Metabolomics)

To gain a holistic understanding of conglutin biology, it is crucial to integrate data from various "omics" platforms, including transcriptomics, proteomics, and metabolomics. nih.gov A systems biology approach allows for the analysis of complex biological systems as a whole, moving beyond the study of individual components. researchgate.netfrontiersin.orgnih.gov By combining large-scale datasets, researchers can build predictive models of biological networks and identify key molecular players. frontiersin.orgnih.gov

In the context of conglutin research, integrating transcriptomic data on gene expression with proteomic data on protein abundance and PTMs can provide a more complete picture of how conglutin profiles vary across different lupin species and developmental stages. d-nb.infofrontiersin.org This integrated approach can also help to elucidate the complex interplay between genes, proteins, and metabolites in response to various stimuli. nih.govfrontiersin.org Web-based platforms like MetaboAnalyst are available to facilitate the integration and analysis of multi-omics data. nih.gov

Expanding Conglutin Research Beyond Model Legume Species

Much of the current research on this compound has focused on a few model legume species, particularly narrow-leafed lupin (Lupinus angustifolius). d-nb.inforesearchgate.net To fully appreciate the diversity and potential of this compound, it is essential to expand research to include a wider range of lupin species and other legumes. d-nb.info Comparative studies across different species can reveal evolutionary relationships and identify novel conglutin variants with unique properties. d-nb.inforesearchgate.net

Q & A

Q. How can researchers optimize RNAseq library preparation for low-abundance conglutin transcripts in mature seeds?

• Optimization Strategies :
• mRNA Enrichment : Use oligo(dT) beads to prioritize polyadenylated transcripts, avoiding rRNA depletion kits that may lose non-polyA RNAs .
• Amplification : Apply SMART-Seq v4 for ultra-low input (100 pg RNA) to capture rare transcripts .